dimethylsilane CAS No. 293313-66-3](/img/no-structure.png)
[(2-bromoprop-2-en-1-yl)oxy](tert-butyl)dimethylsilane
Overview
Description
[(2-bromoprop-2-en-1-yl)oxy](tert-butyl)dimethylsilane, commonly referred to as BPDMS, is an organosilicon compound that is used in various scientific research applications. It is a colorless liquid with a boiling point of 145°C and a melting point of -50°C. BPDMS has been used in a wide range of applications, such as synthesis, catalysis, and drug discovery.
Scientific Research Applications
BPDMS has been used in a variety of scientific research applications, including synthesis, catalysis, and drug discovery. It has been used as a reagent in organic synthesis, as a catalyst in various reactions, and as a drug discovery tool. BPDMS has also been used as a surfactant in the synthesis of nanoparticles and nanomaterials.
Mechanism of Action
The mechanism of action of BPDMS is not fully understood. However, it is believed that the compound acts as a Lewis acid, which means it can accept electrons from other molecules. This allows BPDMS to form bonds with other molecules, which can then be used in various reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of BPDMS are not well understood. However, it is believed that the compound may have some effect on the human body. It is possible that BPDMS could interact with certain proteins and enzymes, which could lead to changes in biochemical and physiological processes.
Advantages and Limitations for Lab Experiments
BPDMS has several advantages and limitations for lab experiments. One advantage is that it is easy to synthesize and can be stored for long periods of time without degradation. Additionally, BPDMS is relatively nontoxic and has a low boiling point, making it suitable for use in a variety of experiments. However, BPDMS is not soluble in water, which can limit its use in certain experiments.
Future Directions
There are several potential future directions for the use of BPDMS. One possibility is to use it in drug discovery, as it has been shown to interact with certain proteins and enzymes. Additionally, BPDMS could be used as a catalyst in various reactions, as it has been shown to be effective in this capacity. Finally, BPDMS could be used in the synthesis of nanoparticles and nanomaterials, as it has been shown to be an effective surfactant.
Synthesis Methods
BPDMS is synthesized by a two-step reaction. The first step involves the reaction of 2-bromoprop-2-en-1-ol with tert-butyl hypochlorite to form the intermediate product 2-bromoprop-2-en-1-yl chloride. The second step involves the reaction of the intermediate product with dimethylchlorosilane to form BPDMS. The reaction is typically carried out at room temperature and can be completed in a few hours.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '[(2-bromoprop-2-en-1-yl)oxy](tert-butyl)dimethylsilane' involves the reaction of tert-butyl dimethylchlorosilane with 2-bromoprop-2-en-1-ol in the presence of a base to form the desired product.", "Starting Materials": [ "tert-butyl dimethylchlorosilane", "2-bromoprop-2-en-1-ol", "base (e.g. triethylamine)" ], "Reaction": [ "Add tert-butyl dimethylchlorosilane to a reaction flask", "Add a base (e.g. triethylamine) to the reaction flask", "Add 2-bromoprop-2-en-1-ol dropwise to the reaction flask while stirring", "Heat the reaction mixture to reflux for several hours", "Allow the reaction mixture to cool to room temperature", "Extract the product with a suitable solvent (e.g. diethyl ether)", "Dry the organic layer with anhydrous sodium sulfate", "Filter the mixture and concentrate the solvent under reduced pressure", "Purify the product by column chromatography or recrystallization" ] } | |
CAS RN |
293313-66-3 |
Molecular Formula |
C9H19BrOSi |
Molecular Weight |
251.2 |
Purity |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
